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The table below summarizes the key data available for RTI-111 (Dichloropane), a phenyltropane-based

stimulant, and compares it with cocaine where information is available [1] [2] [3].

Aspect RTI-111 (Dichloropane) Cocaine

Primary Pharmacology Serotonin—Norepinephrine— Dopamine, Norepinephrine, and
Dopamine Reuptake Inhibitor Serotonin Reuptake Inhibitor [3]
(SNDRI) [1]

IC50 (nM) - Dopamine 0.79 nM [1] [3] 89 nM [3]

Transporter (DAT)

IC50 (nM) - 18 nM [1] [3] 3298 nM [3]
Norepinephrine
Transporter (NET)

IC50 (nM) - Serotonin 3.13 nM [1] [3] 1045 nM [3]
Transporter (SERT)

Reinforcing Effects Served as a positive reinforcer in Well-established positive

(Preclinical) rhesus monkeys [2] [4] reinforcer

Onset & Duration Slower onset and longer duration of Rapid onset, shorter duration
action [1] [3]
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Aspect RTI-111 (Dichloropane) Cocaine
Subjective Effects (User Stimulation, focus, euphoria (less Intense euphoria and rush,
Reports) than cocaine), protracted comedown  shorter comedown
3]
Compulsive Redosing Reported to be less compulsive than  Highly compulsive
cocaine [3]

Detailed Experimental Data and Protocols

The key findings on the behavioral effects of RTI-111 come from a study on rhesus monkeys, which used

standard preclinical models to assess the abuse potential of psychoactive substances [2] [4].

o Experimental Objective: To evaluate whether RTI-111, a potent monoamine uptake blocker, could
block the behavioral effects of methamphetamine (MA) related to its abuse [2] [4].
¢ Key Methodology:

o Self-Administration (Reinforcing Effects): Four rhesus monkeys were tested under a Fixed-
Ratio 25 (FR 25) schedule, where they could press a lever to receive an intravenous (i.v.)
injection of RTI-111. The fact that the monkeys self-administered the drug indicates it functions
as a positive reinforcer [2] [4].

o Progressive-Ratio (Motivational Effects): The reinforcing strength of methamphetamine was
tested using a progressive-ratio schedule where the work requirement for each subsequent
injection increases. RTI-111 was administered as a pretreatment before these sessions [2] [4].

o Drug Discrimination (Subjective Effects): Four monkeys were trained to discriminate (+)-
amphetamine (AMPH) from saline. They were then tested to see if they would generalize this
response to RTI-111 and MA, alone and in combination [2] [4].

¢ Key Results:

o RTI-111 was self-administered by all monkeys, confirming its reinforcing properties.

o Contrary to the initial hypothesis, RTI-111 increased, rather than blocked, the behavioral
potency of methamphetamine. Pretreatment with RTI-111 shifted the MA dose-response
function "to the left and down" in the progressive-ratio test, and "to the left" in the drug
discrimination test, indicating a potentiating effect [2] [4].

The following diagram illustrates the experimental workflow and key findings from this study:
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Study Objective:
Evaluate RTI-111 interaction
with methamphetamine (MA)

Experiment 1: Experiment 2: Experiment 3:
Self-Administration Progressive-Ratio Drug Discrimination
(FR25 Schedule) Schedule with MA (AMPH-trained)
Result: Result: Result:
RTI-111 functioned RTI-111 pretreatment RTI-111 produced

as a positive reinforcer potentiated MA effects full AMPH-like responding

Conclusion:
RTI-111 is behaviorally similar

to psychomotor stimulants
and increases MA potency

Click to download full resolution via product page

Key Behavioral Comparisons and Mechanisms

Based on the experimental data and anecdotal reports, here is a comparative analysis:

¢ Reinforcement Profile: The self-administration data conclusively shows that RTI-111 has a high
abuse potential, similar to classic psychomotor stimulants like cocaine and amphetamine [2] [4].
However, some user reports suggest it may be less compulsive than cocaine, possibly due to its
different pharmacokinetics (slower onset) and a higher relative affinity for the serotonin transporter,
which can modulate dopaminergic effects related to reward [3].

¢ Interaction with Other Stimulants: A critical finding for safety and poly-drug abuse is that RTI-111
potentiates the effects of methamphetamine rather than blocking them. This suggests that using
RTI-111 in combination with other stimulants could lead to unpredictable and potentially dangerous
synergistic effects [2] [4].
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e Pharmacological Mechanism: RTI-111's significantly higher affinity for all three monoamine
transporters, especially the dopamine transporter, makes it a much more potent reuptake inhibitor
than cocaine in vitro [1] [3]. This high potency, combined with a longer duration of action, defines its
unique behavioral profile. The following diagram illustrates its mechanism of action:
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Information Constraints and Further Research

It is important to note the limitations of the available data:

¢ No Specific Data on RTI-111-d3: The search results only identify RTI-111-d3 as a deuterated form,
typically used as an internal standard in analytical chemistry (mass spectrometry), with suppliers
listing it as a controlled substance for research purposes [5] [6] [7]. No behavioral studies on this
specific deuterated compound were found.
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¢ Limited Human Data: The information on subjective effects and toxicity in humans is sparse and
largely based on anecdotal user reports, which lack scientific rigor [3]. The long-term health effects
and full toxicity profile of RTI-111 in humans remain unknown.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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